Cas no 1020369-72-5 (5-BroMo-7-nitroindole-2-carboxylic acid)

• Product Name: 5-BroMo-7-nitroindole-2-carboxylic acid
• CAS No: 1020369-72-5
• MF: C₉H₅BrN₂O₄
• MW: 285.051001310349
• CID: 4559337
• Update Time: 2023-04-06

5-BroMo-7-nitroindole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-BroMo-7-nitroindole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, 5-bromo-7-nitro-
• 5-Bromo-7-nitro-1H-indole-2-carboxylic acid

• Inchi： 1S/C9H5BrN2O4/c10-5-1-4-2-6(9(13)14)11-8(4)7(3-5)12(15)16/h1-3,11H,(H,13,14)
• InChI Key： STTIMNPIMKGFID-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2[N+]([O-])=O)C=C1C(O)=O

Computed Properties

• Exact Mass: 283.94327g/mol
• Monoisotopic Mass: 283.94327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 285.05g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 98.9Ų